Cas no 898765-88-3 ( )
structure
Product Name:
CAS No:898765-88-3
MF:C12H14ClFO
MW:228.690366268158
CID:994100
PubChem ID:24724053
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chloro-5-fluorophenyl)-2,2-dimethylbutan-1-one
- 3'-CHLORO-2,2-DIMETHYL-5'-FLUOROBUTYROPHENONE
- 898765-88-3
- MFCD03841152
- DTXSID30642452
- AKOS016019456
- 1-(3-Chloro-5-fluorophenyl)-2,2-dimethyl-1-butanone
-
-
- MDL： MFCD03841152
- Inchi： 1S/C12H14ClFO/c1-4-12(2,3)11(15)8-5-9(13)7-10(14)6-8/h5-7H,4H2,1-3H3
- InChI Key： VZTVURXVCVIHAH-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C(C(C)(C)CC)=O)F
Computed Properties
- Exact Mass: 228.07200
- Monoisotopic Mass: 228.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.09800
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203952-1g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 203952-2g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 203952-5g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| A2B Chem LLC | AD09790-1g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AD09790-2g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AD09790-5g |
3'-Chloro-2,2-dimethyl-5'-fluorobutyrophenone |
898765-88-3 | 97% | 5g |
$1989.00 | 2024-04-19 |
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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